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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing DADPS (Dialkoxydiphenylsilane)
Biotin Azide in click chemistry reactions. The protocols outlined below are intended to offer
clear, reproducible methodologies for professionals engaged in research and drug
development.

Introduction

Click chemistry, a set of powerful, reliable, and selective reactions, has become an
indispensable tool in bioconjugation.[1] The copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC) is a premier example of a click reaction, enabling the efficient and specific covalent
linkage of two molecules.[1][2] DADPS Biotin Azide is a versatile reagent featuring a biotin
moiety for affinity purification, an azide group for click chemistry conjugation, and a unique
acid-cleavable DADPS linker.[3][4] This cleavable linker allows for the release of captured
biomolecules under mild acidic conditions, such as with formic acid, making it particularly
valuable for proteomics and other biomolecular labeling studies where recovery of the labeled
molecule is desired.[2][3]

The applications of DADPS Biotin Azide are extensive and include:
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» Bioconjugation: Attaching biotin to proteins and other biomolecules to study their interactions
and functions.[5]

o Cell Imaging: Labeling cells with fluorescent markers to visualize cellular processes.[5]
e Drug Delivery Systems: Developing targeted drug delivery mechanisms.[5]

o Diagnostics: Creating diagnostic assays with enhanced sensitivity and specificity.[5][6]
o Proteomics: Identifying and quantifying proteins in complex biological samples.[5]

Quantitative Data Summary

The following table summarizes key quantitative parameters for DADPS Biotin Azide click
chemistry, compiled from various sources.
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Parameter Value Source(s)
Molecular Formula C43H67N709SSi [5]
Molecular Weight 886.19 g/mol [5]
Purity Typically >90% [4]
Storage Conditions -20°C, desiccated [4]
N 5% or 10% Formic Acid for 30
Cleavage Condition ) [3]
minutes

Mass Tag Left After Cleavage 143 Da [21[7]
Recommended Azide Reagent 2 uM to 80 uM (start with 40 81[9]
Concentration UM and optimize)
Recommended Copper (II)

_ ~0.2 mM to 1 mM [10][11]
Sulfate Concentration
Recommended Reducing
Agent (e.g., Sodium ~1 mMto 3 mM [10][11]
Ascorbate) Concentration
Recommended Ligand (e.g.,

) ~1 mMto 2 mM [10][11]
THPTA) Concentration
] ] 30 minutes to 2 hours at room

Reaction Time [10]

temperature

Experimental Protocols

This section provides a detailed methodology for a typical DADPS Biotin Azide click chemistry

reaction for labeling and enriching alkyne-modified proteins from a cell lysate.

Materials:

 DADPS Biotin Azide

o Alkyne-modified protein sample (e.g., cell lysate)
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Copper (II) Sulfate (CuSQOa)

Reducing Agent (e.g., Sodium Ascorbate, TCEP)

Copper Chelating Ligand (e.g., THPTA, TBTA)

Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

DMSO

Methanol

Chloroform

Streptavidin agarose resin

Wash Buffers (e.g., PBS with SDS)

Elution Buffer (5% or 10% Formic Acid)

Protocol:

1. Preparation of Reagents:

DADPS Biotin Azide Stock Solution: Dissolve DADPS Biotin Azide in DMSO to a stock
concentration of 10 mM. Store at -20°C.

Copper (Il) Sulfate Stock Solution: Prepare a 100 mM stock solution of CuSOa in deionized
water. Store at 4°C.

Reducing Agent Stock Solution: Freshly prepare a stock solution of the reducing agent. For
example, dissolve Sodium Ascorbate in deionized water to a concentration of 100 mM.
Ligand Stock Solution: Prepare a 100 mM stock solution of the copper chelating ligand (e.qg.,
THPTA) in deionized water or an appropriate solvent. Store at -20°C.

. Click Chemistry Reaction:

In a microcentrifuge tube, add the alkyne-modified protein sample (e.g., 1 mL of cell lysate).
To the sample, add the DADPS Biotin Azide stock solution to achieve the desired final
concentration (e.g., 40 uM).[7]
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Add the copper chelating ligand to a final concentration of approximately 1-2 mM.[11] Vortex
briefly.

Add the Copper (Il) Sulfate solution to a final concentration of approximately 0.2-1 mM.[10]
[11] Vortex briefly.

Initiate the click reaction by adding the freshly prepared reducing agent to a final
concentration of 1-3 mM.[10][11]

Vortex the reaction mixture thoroughly and incubate at room temperature for 1-2 hours with
gentle rotation.[10]

. Protein Precipitation (Optional but Recommended):

To the reaction mixture, add 4 mL of methanol and 1 mL of chloroform. Vortex briefly.[7]
Add 3 mL of water and vortex again.[7]

Centrifuge at 13,000-20,000 x g for 10 minutes at 4°C to separate the phases. A white
protein disc will form at the interface.[7]

Carefully remove the upper aqueous layer without disturbing the protein interface.

Add cold methanol, vortex, and centrifuge to pellet the protein.

Remove the supernatant and allow the protein pellet to air dry.

. Affinity Purification of Biotinylated Proteins:

Resuspend the protein pellet in a buffer containing SDS (e.g., 50 mM Tris, 150 mM NaCl, 1%
SDS).

Add streptavidin agarose resin to the resuspended protein solution.

Incubate for 1-2 hours at room temperature with end-over-end rotation to allow the
biotinylated proteins to bind to the resin.

Pellet the resin by centrifugation and discard the supernatant.

Wash the resin several times with a wash buffer (e.g., PBS with a lower concentration of
SDS) to remove non-specifically bound proteins.

. Elution of Captured Proteins:

To release the captured proteins, resuspend the streptavidin resin in the elution buffer (5% or
10% formic acid).[3][9]

Incubate for 30 minutes at room temperature with gentle mixing.[3][9]

Centrifuge to pellet the resin and carefully collect the supernatant containing the eluted
proteins.
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e The eluted proteins can then be neutralized and prepared for downstream analysis such as
mass spectrometry.

Visualizations

Below are diagrams illustrating the key processes involved in DADPS Biotin Azide click
chemistry.

Alkyne-Modified Biomolecule

Protein, DNA, etc. |——®{ Alkyne

DADPS Biotin Azide Structure

DADPS Linker

Biotin (Acid Cleavable)

—>  Azide (N3)

Click to download full resolution via product page

Caption: Components of the DADPS Biotin Azide click chemistry reaction.
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Experimental Workflow
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'

2. Protein Precipitation
(Optional)

'

3. Affinity Purification
with Streptavidin Beads

'

4. Cleavage and Elution
with Formic Acid

'

5. Downstream Analysis
(e.g., Mass Spectrometry)

Click to download full resolution via product page

Caption: General experimental workflow for DADPS Biotin Azide click chemistry.
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Caption: The core chemical reaction of DADPS Biotin Azide click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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